Cas no 228421-83-8 (3,5-Difluoro-4-(hydroxymethyl)benzonitrile)

3,5-Difluoro-4-(hydroxymethyl)benzonitrile structure

228421-83-8 structure

Product Name:3,5-Difluoro-4-(hydroxymethyl)benzonitrile

CAS No:228421-83-8

Molecular Formula:C₈H₅F₂NO

Molecular Weight:169.1282

MDL:MFCD11847159

CID:829972

3,5-Difluoro-4-(hydroxymethyl)benzonitrile Properties

Names and Identifiers

- 3,5-Difluoro-4-(hydroxymethyl)benzonitrile
- 3,5-difluoro-4-hydroxymethylbenzonitrile
- AK-38296
- ANW-48834
- BR-38296
- CTK8B5464
- RP23140
- SureCN536576
- ZHIOVKVPSNAAIW-UHFFFAOYSA-N
- BCP10048
- 3,5-Difluoro-4-hydroxymethyl benzonitrile
- AB0023575
- W4654
- ST24028221
- Benzonitrile, 3,5-difluoro-4-(hydroxymethyl)-
- MDL： MFCD11847159
- InChIKey： ZHIOVKVPSNAAIW-UHFFFAOYSA-N
- Inchi： 1S/C8H5F2NO/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,12H,4H2
- SMILES： FC1C([H])=C(C#N)C([H])=C(C=1C([H])([H])O[H])F

Computed Properties

Exact Mass: 169.03395
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Heavy Atom Count: 12
Complexity: 189
Topological Polar Surface Area: 44

Experimental Properties

PSA: 44.02
Boiling Point: 272.6±40.0 ºC (760 Torr),
Flash Point: 118.6±27.3 ºC,
Solubility: Slightly soluble (1 g/l) (25 º C),
Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),

3,5-Difluoro-4-(hydroxymethyl)benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BGLY-250mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	250mg	$14.00	2025-03-12
A2B Chem LLC	AF33942-250mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	250mg	$14.00	2024-04-20
Aaron	AR00BGUA-100mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	100mg	$7.00	2025-01-23
abcr	AB268244-1 g	3,5-Difluoro-4-hydroxymethyl benzonitrile; .	228421-83-8		1g	€138.50	2023-04-26
Apollo Scientific	PC201204-250mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	250mg	£15.00	2025-02-21
Crysdot LLC	CD12093926-250mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97+%	250mg	$52	2024-07-18
eNovation Chemicals LLC	D257111-1g	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	1g	$256	2022-05-20
Fluorochem	092898-250mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	95%	250mg	￡28.00	2022-03-01
TRC	D489438-10mg	3,5-Difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8		10mg	$ 50.00	2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2009-25g	3,5-difluoro-4-(hydroxymethyl)benzonitrile	228421-83-8	97%	25g	$1250	2023-09-07

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